Cas no 52118-86-2 (3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole)

3-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative characterized by its trifluoromethyl and isopropyl functional groups. This compound exhibits notable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic resistance, which is advantageous in the design of bioactive molecules. Its pyrazole core serves as a versatile scaffold for further functionalization, enabling applications in medicinal chemistry and material science. The compound's well-defined structure and purity ensure consistent performance in synthetic pathways, supporting its use in high-precision research and industrial processes.

3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole structure

52118-86-2 structure

Product Name:3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole

CAS No:52118-86-2

MF:C₇H₉F₃N₂

MW:178.154971837997

MDL:MFCD08701194

CID:1579767

PubChem ID:23006214

Update Time:2025-10-29

3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 3-(1-methylethyl)-5-(trifluoromethyl)-
- 3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
- SY076016
- 3-trifluoromethyl-5-isopropyl-pyrazole
- 5-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
- MFCD08701194
- 3-(trifluoroMethyl)-5-isopropyl-1H-pyrazole
- CS-0061027
- CCA11886
- 52118-86-2
- 5-isopropyl-3-trifluoromethyl-1h-pyrazole
- 5-propan-2-yl-3-(trifluoromethyl)-1H-pyrazole
- 5-Isopropyl-3-(trifluoromethyl)-1H-pyrazole
- AKOS003673359
- AS-41126
- EN300-41737
- SCHEMBL1119956
- MDL： MFCD08701194
- Inchi： 1S/C7H9F3N2/c1-4(2)5-3-6(12-11-5)7(8,9)10/h3-4H,1-2H3,(H,11,12)
- InChI Key： FPFMPASDBKDTNH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(C)C)NN=1)(F)F

Computed Properties

Exact Mass: 178.07187
Monoisotopic Mass: 178.07178278g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68

3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB445929-500 mg	3-(Trifluoromethyl)-5-isopropyl-1H-pyrazole; min. 95%	52118-86-2		500MG	€866.60	2022-08-31
abcr	AB445929-1 g	3-(Trifluoromethyl)-5-isopropyl-1H-pyrazole; min. 95%	52118-86-2		1g	€1,405.60	2022-08-31
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